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Compound of Interest

Compound Name: Taurine-13C2

CAS No.: 70155-54-3

Cat. No.: B1421554

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of Taurine-¹³C₂, a stable isotope-labeled version of the amino acid taurine. This

document is intended to be a resource for researchers utilizing Taurine-¹³C₂ in metabolic

research, pharmacokinetic studies, and as an internal standard in quantitative mass

spectrometry.

Core Physicochemical Data
The incorporation of stable isotopes has a negligible effect on the fundamental

physicochemical properties of a molecule, other than its molecular weight. Therefore, many of

the properties of Taurine-¹³C₂ can be inferred from its unlabeled counterpart, taurine. The

following table summarizes the key physicochemical properties of Taurine-¹³C₂.
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Property Value Source

Chemical Formula ¹³C₂H₇NO₃S [1]

Molecular Weight 127.13 g/mol

Appearance White solid [2]

Melting Point >300 °C (decomposes) [3]

Boiling Point Decomposes before boiling

Water Solubility 25 mg/mL (with sonication)

pKa₁ (Sulfonic Acid) ~1.5 [2]

pKa₂ (Amine) ~9.06 [2]

Isotopic Purity ≥99 atom % ¹³C

Chemical Purity ≥98% [1]

Note: The pKa values are for unlabeled taurine and are expected to be very similar for Taurine-

¹³C₂ as the effect of ¹³C substitution on acid dissociation constants is minimal.

Experimental Protocols
The primary application of Taurine-¹³C₂ is as an internal standard for quantitative analysis by

mass spectrometry. The following is a generalized experimental protocol for its use in a typical

liquid chromatography-mass spectrometry (LC-MS) workflow.

Protocol: Quantification of Taurine in a Biological Matrix
using Taurine-¹³C₂ as an Internal Standard
1. Preparation of Standard Solutions:

Stock Solution of Taurine-¹³C₂ (Internal Standard): Accurately weigh a known amount of
Taurine-¹³C₂ and dissolve it in a suitable solvent (e.g., ultrapure water) to create a stock
solution of known concentration (e.g., 1 mg/mL).
Working Internal Standard Solution: Dilute the stock solution to a working concentration that
is appropriate for the expected concentration of taurine in the samples.
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Calibration Curve Standards: Prepare a series of calibration standards by spiking known
concentrations of unlabeled taurine into a blank matrix (a sample of the same type as the
study samples but without the analyte). Add a constant amount of the working internal
standard solution to each calibration standard.

2. Sample Preparation:

Thaw biological samples (e.g., plasma, cell lysate) on ice.
To a known volume or weight of the sample, add a precise volume of the working internal
standard solution (Taurine-¹³C₂).
Perform protein precipitation by adding a cold organic solvent (e.g., acetonitrile or methanol)
in a 3:1 ratio (solvent:sample).
Vortex the mixture thoroughly and incubate at -20°C for at least 20 minutes to allow for
complete protein precipitation.
Centrifuge the samples at high speed (e.g., 14,000 x g) for 10-15 minutes at 4°C.
Carefully collect the supernatant, which contains the analyte and the internal standard.
Dry the supernatant under a stream of nitrogen or using a vacuum concentrator.
Reconstitute the dried extract in a solvent suitable for LC-MS analysis (e.g., the initial mobile
phase).

3. LC-MS Analysis:

Liquid Chromatography (LC): Separate the analyte from other matrix components using a
suitable LC column (e.g., a HILIC column for polar compounds like taurine). The mobile
phase composition and gradient will need to be optimized.
Mass Spectrometry (MS): Analyze the eluent from the LC system using a mass
spectrometer, typically a triple quadrupole instrument, operating in multiple reaction
monitoring (MRM) mode.
Define the specific precursor-to-product ion transitions for both unlabeled taurine and
Taurine-¹³C₂.
Optimize MS parameters such as collision energy and declustering potential for each
transition.

4. Data Analysis:

Integrate the peak areas for the specific MRM transitions of both taurine and Taurine-¹³C₂.
Calculate the ratio of the peak area of taurine to the peak area of Taurine-¹³C₂ for each
sample and calibration standard.
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Construct a calibration curve by plotting the peak area ratio against the concentration of the
unlabeled taurine standards.
Determine the concentration of taurine in the unknown samples by interpolating their peak
area ratios on the calibration curve.

Visualized Workflow
The following diagram illustrates the general workflow for using a stable isotope-labeled

internal standard in a quantitative mass spectrometry experiment.
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Caption: Workflow for quantitative analysis using a stable isotope-labeled internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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